Cas no 114549-64-3 (Pyridine,3-(1-methylethoxy)-4-nitro-, 1-oxide)

Pyridine,3-(1-methylethoxy)-4-nitro-, 1-oxide structure
114549-64-3 structure
Product Name:Pyridine,3-(1-methylethoxy)-4-nitro-, 1-oxide
CAS No:114549-64-3
MF:C8H10N2O4
MW:198.176002025604
CID:132440
PubChem ID:45116394
Update Time:2025-04-19

Pyridine,3-(1-methylethoxy)-4-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • Pyridine,3-(1-methylethoxy)-4-nitro-, 1-oxide
    • Pyridine, 3-(1-methylethoxy)-4-nitro-, 1-oxide (9CI)
    • Pyridine,3-(1-methylethoxy)-4-nitro-,1-oxide(9ci)
    • 114549-64-3
    • Inchi: 1S/C8H10N2O4/c1-6(2)14-8-5-9(11)4-3-7(8)10(12)13/h3-6H,1-2H3
    • InChI Key: MVFXFRFRZKJDQK-UHFFFAOYSA-N
    • SMILES: O(C1C=[N+](C=CC=1[N+](=O)[O-])[O-])C(C)C

Computed Properties

  • Exact Mass: 198.0641
  • Monoisotopic Mass: 198.06405680g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 80.5Ų

Experimental Properties

  • PSA: 79.31
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